4-(4-Fluoro-phenyl)-but-3-yn-2-ol, 97%

• IUPAC Name: 4-(4-fluorophenyl)but-3-yn-2-ol
• InChI: InChI=1S/C10H9FO/c1-8(12)2-3-9-4-6-10(11)7-5-9/h4-8,12H,1H3
• InChI Key: RLHJWLYULYOXQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C#CC1=CC=C(C=C1)F)O
• Molecular Formula: C10H9FO
• Molecular Weight: 164.18 g/mol
• CAS No.: 229015-32-1

Description

4-Fluorophenylacetyl chloride is a compound that may be used in the preparation of bicyclic pyrazolones and dihydropyrrol-2-ones. It has a linear formula of FC6H4CH2COCl.

Synthesis Analysis

In one study, a tertiary alcohol was effectively produced by adding 4-fluoro-phenyl boroxine to 4-chloro-1-(2,4-dichloro phenyl)butan-1-one using the Rh/(R, R, R, R)-WingPhos L 21, which has excellent functional group compatibility.

Chemical Reactions Analysis

In the synthesis of anti-depressant molecules, 4-fluoro-phenyl boroxine was added to 4-chloro-1-(2,4-dichloro phenyl)butan-1-one.

Physical and Chemical Properties Analysis

4-Fluorophenylacetyl chloride has a refractive index n20/D 1.512 (lit.), a boiling point of 60 °C/8 mmHg (lit.), and a density of 1.259 g/mL at 25 °C (lit.). It should be stored at 2-8°C.

Mechanism of Action

Target of Action

Similar compounds have been known to interact with mitogen-activated protein kinase 14 and mitogen-activated protein kinase 1 .

Mode of Action

The presence of the fluorophenyl group may enhance the compound’s ability to bind to its targets .

Biochemical Pathways

Compounds with similar structures have been shown to influence various pathways, including those involved in cell proliferation and apoptosis .

Pharmacokinetics

The compound’s solubility in various solvents suggests that it may have good bioavailability .

Result of Action

Similar compounds have been shown to have anti-proliferative activities, suggesting that this compound may also have potential anti-cancer effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 4-(4-Fluoro-phenyl)-but-3-yn-2-ol. Factors such as temperature, pH, and the presence of other compounds can affect the compound’s stability and its interactions with its targets .